(2R,6R)-2-methyl-6-undecylpiperidine
Overview
Description
(-)-Solenopsin A is a citraconoyl group.
Scientific Research Applications
1. Analysis of Venom Alkaloids
A study by Pianaro et al. (2012) developed a protocol for determining the configurations of solenopsins, venom alkaloids from fire ants, using chiral capillary gas chromatography. This method standardized the analysis of various stereoisomers of 2-methyl-6-undecylpiperidine in natural venom samples.
2. Synthesis of Insecticidal Alkaloids
Nakatani et al. (2006) achieved the efficient, enantioselective synthesis of an insecticidal piperidine alkaloid, starting from d-alanine, and establishing the absolute configuration as 2R, 3R, 6R (Nakatani et al., 2006).
3. Deprotection in Chemical Synthesis
Smout et al. (2013) reported on two strategies for removing the N-pyridin-2-yl directing group from C-2-substituted piperidines synthesized through Ru-catalyzed sp(3) C-H functionalization. This research is significant for the synthesis of various piperidine compounds, including 2-methyl-N-(pyridin-2-yl)-6-undecylpiperidine (Smout et al., 2013).
4. Antidepressant Actions of Ketamine Metabolites
Research by Zanos et al. (2016) identified that the metabolism of ketamine to (2R,6R)-hydroxynorketamine (HNK) is essential for its antidepressant effects. This study reveals a novel mechanism underlying the antidepressant properties of ketamine, with implications for the development of rapid-acting antidepressants (Zanos et al., 2016).
5. Thermodynamic and Kinetic Studies in Chemistry
A study by Karkamkar et al. (2013) used calorimetry to measure reaction enthalpies of hydrogen activation by various compounds, including 2,2,6,6-tetramethylpiperidine. This research contributes to understanding the thermodynamics and kinetics of chemical reactions involving piperidine derivatives (Karkamkar et al., 2013).
6. Synthesis of Sesquiterpenes
Muto et al. (2004) synthesized isomers of 2,6,6-trimethylbicyclo[5.4.0]undec-7-en-9-one, contributing to the field of organic synthesis and stereochemistry of complex organic molecules (Muto et al., 2004).
7. Carbamate Formation in Aqueous Solutions
McGregor et al. (2018) investigated the formation of carbamates in aqueous solutions of 2-methylpiperidine and CO2, contributing to the understanding of chemical speciation and reaction dynamics in aqueous environments (McGregor et al., 2018).
properties
CAS RN |
76094-26-3 |
|---|---|
Molecular Formula |
C17H35N |
Molecular Weight |
253.5 g/mol |
IUPAC Name |
2-methyl-6-undecylpiperidine |
InChI |
InChI=1S/C17H35N/c1-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16(2)18-17/h16-18H,3-15H2,1-2H3 |
InChI Key |
AYJGABFBAYKWDX-UHFFFAOYSA-N |
Isomeric SMILES |
CCCCCCCCCCC[C@@H]1CCC[C@H](N1)C |
SMILES |
CCCCCCCCCCCC1CCCC(N1)C |
Canonical SMILES |
CCCCCCCCCCCC1CCCC(N1)C |
synonyms |
cis-2-methyl-6-n-undecylpiperidine isosolenopsin A Solenopsin A trans-2-methyl-6-n-undecylpiperidine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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